4-(1,2,2,2-Tetrafluoroethyl)aniline

• CAS No.: 1547146-29-1
• Molecular Formula: C8H7F4N
• Molecular Weight: 193.14 g/mol
• IUPAC Name: 4-(1,2,2,2-tetrafluoroethyl)aniline
• InChI: InChI=1S/C8H7F4N/c9-7(8(10,11)12)5-1-3-6(13)4-2-5/h1-4,7H,13H2
• InChI Key: PUWVBJGDOINCMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(F)(F)F)F)N

Description

4-(1,2,2,2-Tetrafluoroethyl)aniline is a fluorinated aromatic amine with the molecular formula C₈H₇F₄N and a molecular weight of 193.14 g/mol . Its structure features a tetrafluoroethyl (-CF₂CF₃) substituent at the para position of the aniline ring. This compound is of interest in agrochemical and pharmaceutical research due to the electron-withdrawing and lipophilic properties imparted by the fluorine atoms, which enhance metabolic stability and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1,2,2,2-Tetrafluoroethyl)aniline typically involves the reaction of aniline with tetrafluoroethylene. One common method includes the use of a catalyst to facilitate the addition of the tetrafluoroethyl group to the aniline ring. The reaction is usually carried out under controlled temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of 4-(1,2,2,2-Tetrafluoroethyl)aniline may involve more advanced techniques such as continuous flow reactors, which allow for better control over reaction parameters and scalability. The use of high-purity starting materials and efficient purification processes is crucial to obtain the desired product with minimal impurities .

Chemical Reactions Analysis

Types of Reactions

4-(1,2,2,2-Tetrafluoroethyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The tetrafluoroethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can lead to a variety of functionalized derivatives .

Scientific Research Applications

4-(1,2,2,2-Tetrafluoroethyl)aniline has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(1,2,2,2-Tetrafluoroethyl)aniline involves its interaction with specific molecular targets. The tetrafluoroethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Differences and Fluorination Patterns

The table below highlights key structural and fluorination differences between 4-(1,2,2,2-Tetrafluoroethyl)aniline and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Fluorine Count	Key Structural Features
4-(1,2,2,2-Tetrafluoroethyl)aniline	C₈H₇F₄N	193.14	Para	4	-CF₂CF₃ group on benzene ring
3-(1,2,2,2-Tetrafluoroethyl)aniline	C₈H₇F₄N	193.14	Meta	4	-CF₂CF₃ group at meta position
2-Methyl-4-heptafluoroisopropylaniline	C₁₀H₈F₇N	275.17	Para	7	-C(CF₃)₂F group with additional methyl
4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)aniline	C₁₀H₅F₁₀N	329.14	Para	10	Heptafluoroisopropyl (-C(CF₃)₂F) substituent
3-(1,1,2,2-Tetrafluoroethoxy)aniline	C₈H₇F₄NO	209.14	Meta	4	-O-CF₂CF₂H group at meta position

Key Observations :

• Fluorination : The number of fluorine atoms varies significantly, impacting lipophilicity and electronic effects. For example, 2-Methyl-4-heptafluoroisopropylaniline contains 7 fluorines, enhancing its metabolic resistance compared to the tetrafluoroethyl analogue .
• Functional Groups : Replacement of the ethyl group with heptafluoroisopropyl or tetrafluoroethoxy groups alters steric bulk and hydrogen-bonding capacity .

Biological Activity

4-(1,2,2,2-Tetrafluoroethyl)aniline is a fluorinated aromatic amine characterized by the presence of a tetrafluoroethyl group attached to an aniline structure. This unique combination enhances its chemical reactivity and potential biological activity compared to non-fluorinated analogs. Understanding its biological activity is crucial for assessing its applications in pharmaceuticals and other fields.

• Molecular Formula : C8H8ClF4N
• Molar Mass : Approximately 229.6 g/mol
• Solubility : Soluble in water due to the polar nature of the tetrafluoroethyl group.

The tetrafluoroethyl group contributes to increased lipophilicity and stability, influencing the compound's interaction with biological systems.

The biological activity of 4-(1,2,2,2-tetrafluoroethyl)aniline may be attributed to its ability to interact with various biological targets such as enzymes and receptors. Preliminary studies suggest that fluorinated compounds often exhibit enhanced binding affinities due to their unique electronic properties. The specific mechanisms remain under investigation, but potential interactions include:

• Enzyme Inhibition : Compounds with fluorinated moieties can alter enzyme kinetics and specificity.
• Receptor Binding : The compound may bind to neurotransmitter or hormone receptors, influencing signaling pathways.

Biological Activity Data

Study	Findings
Liu et al. (2013)	Investigated the effects of dietary fluorine on immune function in broilers. High fluorine levels decreased IgA+ B cells and immunoglobulin contents in cecal tonsils, suggesting potential immunotoxicity related to fluorinated compounds .
Smolecule Analysis	Suggested that 4-(1,2,2,2-tetrafluoroethyl)aniline could enhance interactions with proteins due to its electronic properties. Further studies are needed to explore its binding affinity with specific biological targets.
BenchChem Review	Discussed the potential for this compound to exhibit antimicrobial and antifungal properties based on structural similarities with known bioactive compounds.

Future Directions

Further research is essential to elucidate the specific biological activities and mechanisms of action of 4-(1,2,2,2-tetrafluoroethyl)aniline. Future studies should focus on:

• In vitro and In vivo Studies : To assess the compound's safety profile and therapeutic potential.
• Target Identification : Understanding which enzymes or receptors are affected by this compound will provide insights into its possible applications.
• Comparative Studies : Evaluating its activity against non-fluorinated analogs will help establish its unique benefits or risks.